Cas no 1352625-33-2 (4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1352625-33-2
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD24481556
• CID: 1094905
• Update Time: 2025-08-05

4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid
• AK149970
• FCH1791216
• AX8287184

• MDL： MFCD24481556
• Inchi： 1S/C8H5FN2O2/c9-6-2-1-3-11-7(6)5(4-10-11)8(12)13/h1-4H,(H,12,13)
• InChI Key： AVPPBDMVCVKCJQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CN2C1=C(C(=O)O)C=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid

4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 135262-33-2, commonly referred to as 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyridine ring system substituted with a fluorine atom at the 4-position and a carboxylic acid group at the 3-position. These structural elements contribute to its exceptional chemical and biological properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid. Researchers have employed diverse methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also minimize the environmental impact, aligning with the growing demand for sustainable chemical practices. The compound's synthesis is particularly notable for its precision in constructing the pyrazolo[1,5-a]pyridine framework, which is critical for its functionality.

One of the most promising applications of 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid lies in its potential as a lead compound in drug discovery. Studies have demonstrated that this molecule exhibits potent biological activity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to modulate key signaling pathways involved in tumor growth and metastasis. Additionally, its unique pharmacokinetic profile suggests favorable bioavailability and metabolic stability, further enhancing its suitability as a drug candidate.

Beyond medicinal chemistry, 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid has also found applications in materials science. Its structural rigidity and electronic properties make it an ideal candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing two-dimensional (2D) materials with tailored electronic properties. These applications underscore the versatility of this compound across multiple scientific disciplines.

The latest studies on 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid have focused on understanding its interaction with biological systems at the molecular level. Using advanced techniques such as X-ray crystallography and computational modeling, scientists have gained insights into how this compound binds to target proteins. These findings are crucial for designing more effective derivatives with enhanced therapeutic potential. Furthermore, investigations into its toxicity profile have provided valuable information for ensuring safe use in preclinical and clinical settings.

In conclusion, 4-Fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 135262-33-2) stands out as a versatile and multifaceted compound with significant implications across various fields. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to science and technology in the years to come.